Cas no 643768-07-4 (Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide)
643768-07-4 structure
Product Name:Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
CAS No:643768-07-4
MF:C32H22O3S
MW:486.580287456512
CID:423916
PubChem ID:71379954
Update Time:2025-04-19
Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
- 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene 2-oxide
- 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one
- DTXSID40802489
- 643768-07-4
-
- Inchi: 1S/C32H22O3S/c33-36-31(23-13-5-1-6-14-23)27-21-29(34-25-17-9-3-10-18-25)30(35-26-19-11-4-12-20-26)22-28(27)32(36)24-15-7-2-8-16-24/h1-22H
- InChI Key: SPBMMHGRZUKPNE-UHFFFAOYSA-N
- SMILES: S1(C(C2C=CC=CC=2)=C2C=C(C(=CC2=C1C1C=CC=CC=1)OC1C=CC=CC=1)OC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 486.12906
- Monoisotopic Mass: 486.12896573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 870
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- PSA: 35.53
Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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